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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B15585680 Get Quote

Essential Safety and Handling Guide for
Pericosine A
Disclaimer: Pericosine A is a bioactive compound with cytotoxic properties.[1][2][3]

Comprehensive toxicological and safety data are not widely available. The following guidance

is based on best practices for handling potent, uncharacterized chemical compounds and

should be supplemented by a thorough, institution-specific risk assessment before any work

commences. This guide provides essential safety protocols, personal protective equipment

(PPE) requirements, and operational procedures for researchers, scientists, and drug

development professionals handling Pericosine A.

Chemical and Physical Properties
A summary of essential quantitative and identifying information for Pericosine A is provided

below.
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Parameter Data

CAS Number 200335-68-8[4]

Molecular Formula C₈H₁₁ClO₅[4]

Molecular Weight 222.62 g/mol [4]

Physical State
Solid (Assumed based on common laboratory

chemicals)

Solubility
No specific data available. General laboratory

solvents should be tested on a small scale.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure when handling Pericosine A.[5][6][7]

PPE Category Requirement Rationale

Gloves
Double gloving with nitrile

gloves is required.[5]

Provides a barrier against skin

contact. The outer glove

should be frequently inspected

for tears and replaced

immediately if compromised.

Lab Coat/Gown

A disposable, solid-front gown

with tight-fitting cuffs is

essential.[5]

Protects the body and

personal clothing from

contamination.

Eye Protection

Chemical splash goggles in

combination with a full-face

shield must be worn.[5][6]

Protects the eyes and face

from splashes of liquids or

airborne particles.

Respiratory Protection

For procedures that may

generate dust or aerosols, a

NIOSH-approved respirator is

required.[8]

Prevents inhalation of the

compound.
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Operational Plan: Handling and Storage
1. Designated Area:

All handling of Pericosine A should occur in a well-ventilated area, such as a certified

chemical fume hood, to minimize inhalation exposure.[9]

Designate a specific area within the fume hood for handling Pericosine A.

Cover the work surface with plastic-backed absorbent pads.[5]

2. Weighing and Reconstitution:

When weighing the solid compound, use an anti-static weigh boat and handle it with forceps.

[5]

Tightly seal the primary container immediately after use.

Add solvent to the vial containing Pericosine A slowly to avoid splashing.

Use safety needles and Luer-Lok syringes for all transfers of solutions.[5]

All containers holding Pericosine A solutions must be clearly labeled with the compound

name, concentration, date, and a hazard warning.

3. Storage:

Store Pericosine A in a tightly sealed container in a cool, dry, and well-ventilated area.[10]

Keep it away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All materials that come into contact with Pericosine A must be decontaminated before

disposal.[5]

1. Decontamination:
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Liquids: Inactivate liquid waste containing Pericosine A by treating it as hazardous chemical

waste. Consult your institution's environmental health and safety (EHS) office for specific

inactivation procedures.

Solids: Place all contaminated disposable items (gloves, gowns, absorbent pads, pipette

tips) into a designated hazardous waste bag.[5]

2. Disposal:

Dispose of both liquid and solid hazardous waste according to institutional and local

hazardous waste regulations.[11][12]

Never dispose of untreated Pericosine A down the drain.[5]

Scratch out all personal information on the prescription label of empty medicine bottles or

medicine packaging, then trash or recycle the empty bottle or packaging.[11]

Spill Management Protocol
In the event of a spill, evacuate the area and follow your institution's established procedures for

hazardous chemical spills.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Evacuate Immediate Area

Alert Others in the Vicinity

Assess the Spill
(Size and Nature)

Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

If safe to handle

Contain the Spill
(Use absorbent pads)

Clean the Affected Area

Collect Contaminated Materials

Dispose as Hazardous Waste

Report to EHS Officer

Click to download full resolution via product page

Caption: Workflow for handling a hazardous chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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